Cas no 2138028-73-4 (5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide)
5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide
- EN300-1120791
- 2138028-73-4
- [5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide
-
- Inchi: 1S/C6H11N3O3S/c1-4(2)6-9-8-5(12-6)3-13(7,10)11/h4H,3H2,1-2H3,(H2,7,10,11)
- InChI Key: BONVYHCBDLDFTK-UHFFFAOYSA-N
- SMILES: S(CC1=NN=C(C(C)C)O1)(N)(=O)=O
Computed Properties
- Exact Mass: 205.05211239g/mol
- Monoisotopic Mass: 205.05211239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 108Ų
5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1120791-0.05g |
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide |
2138028-73-4 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1120791-0.1g |
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide |
2138028-73-4 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1120791-0.25g |
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide |
2138028-73-4 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1120791-0.5g |
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide |
2138028-73-4 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1120791-1.0g |
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide |
2138028-73-4 | 1g |
$1142.0 | 2023-06-09 | ||
| Enamine | EN300-1120791-2.5g |
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide |
2138028-73-4 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1120791-5.0g |
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide |
2138028-73-4 | 5g |
$3313.0 | 2023-06-09 | ||
| Enamine | EN300-1120791-10.0g |
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide |
2138028-73-4 | 10g |
$4914.0 | 2023-06-09 | ||
| Enamine | EN300-1120791-1g |
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide |
2138028-73-4 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1120791-5g |
[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]methanesulfonamide |
2138028-73-4 | 95% | 5g |
$2858.0 | 2023-10-27 |
5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide
Comprehensive Overview of 5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide (CAS No. 2138028-73-4): Properties, Applications, and Research Insights
The compound 5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide (CAS No. 2138028-73-4) is a specialized sulfonamide derivative featuring a 1,3,4-oxadiazole core. This unique structural motif has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity and versatility. The presence of the propan-2-yl (isopropyl) group and the methanesulfonamide moiety further enhances its molecular interactions, making it a subject of interest for drug discovery and material science applications.
In recent years, the demand for heterocyclic compounds like 1,3,4-oxadiazoles has surged, driven by their role in designing enzyme inhibitors and antimicrobial agents. Researchers are particularly intrigued by the sulfonamide functional group in this compound, which is known for its ability to modulate biological targets such as carbonic anhydrases and kinases. These properties align with current trends in precision medicine and targeted therapy, addressing common search queries like "sulfonamide-based drug candidates" or "oxadiazole derivatives in cancer research."
The synthesis of 5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide typically involves multi-step reactions, including cyclization of hydrazide intermediates and subsequent sulfonylation. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity. These methods are frequently searched by chemists seeking characterization protocols for similar compounds, reflecting the compound's relevance in academic and industrial labs.
Beyond pharmaceuticals, this compound's oxadiazole-sulfonamide hybrid structure has potential applications in material science, particularly in designing organic semiconductors or corrosion inhibitors. Its thermal stability and electronic properties make it a candidate for optoelectronic devices, a topic gaining traction in green energy discussions. SEO-optimized terms like "oxadiazole materials for solar cells" or "sulfonamide-based polymers" could further enhance visibility for audiences exploring sustainable technologies.
Ongoing studies focus on optimizing the bioavailability and selectivity of 5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide, with computational tools like molecular docking aiding in structure-activity relationship (SAR) analyses. Such approaches resonate with popular queries about AI in drug design or in silico screening, bridging cutting-edge technology with traditional chemistry. As research progresses, this compound may emerge as a scaffold for novel therapeutics addressing unmet medical needs.
2138028-73-4 (5-(propan-2-yl)-1,3,4-oxadiazol-2-ylmethanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)